Cas no 2171905-37-4 (2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid)

• Product Name: 2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid
• CAS No: 2171905-37-4
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6313594
• PubChem ID: 165540061
• Update Time: 2025-10-29

2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid
• 2171905-37-4
• EN300-1483139
• 2-{[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}-4-methylpentanoic acid

• Inchi： 1S/C28H36N2O5/c1-5-28(6-2,26(33)29-16-19(25(31)32)15-18(3)4)30-27(34)35-17-24-22-13-9-7-11-20(22)21-12-8-10-14-23(21)24/h7-14,18-19,24H,5-6,15-17H2,1-4H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： PVEYIXJWBYKBNO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)CC(C)C)=O)(CC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid

2-{2-Ethyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic Acid: A Comprehensive Overview

Compound CAS No. 2171905-37-4, commonly referred to as 2-{2-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid, is a highly specialized organic compound with significant applications in the fields of pharmacology and biotechnology. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role in targeted drug delivery systems and its ability to enhance bioavailability in complex biological environments.

The chemical structure of this compound is characterized by a complex arrangement of functional groups, including an ethyl group, a fluorenylmethoxycarbonyl (Fmoc) group, and a pentanoic acid moiety. The Fmoc group, which is a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthesis and ensuring its functionality in biological systems. The ethyl and methyl substituents contribute to the molecule's hydrophobicity, which is essential for its interaction with lipid-rich environments in cellular membranes.

Recent research has focused on the synthesis and optimization of this compound. Scientists have developed novel methods to enhance the yield and purity of the compound, leveraging advanced techniques such as microwave-assisted synthesis and high-performance liquid chromatography (HPLC) purification. These advancements have significantly improved the scalability of production, making it more accessible for large-scale applications in drug development.

In terms of applications, this compound has shown promising results in preclinical studies as a potential drug carrier. Its ability to penetrate cellular membranes efficiently makes it an ideal candidate for delivering therapeutic agents to specific targets within the body. For instance, studies have demonstrated its efficacy in delivering anti-cancer drugs to tumor cells while minimizing systemic toxicity. This targeted delivery mechanism is particularly valuable in oncology, where precise drug localization can significantly improve treatment outcomes.

Beyond its therapeutic applications, this compound has also found utility in biotechnological processes such as protein engineering and enzyme immobilization. Its structural versatility allows it to serve as a scaffold for creating novel biomolecules with enhanced stability and functionality. Researchers have explored its use in creating bioensors for detecting specific analytes in complex matrices, leveraging its ability to interact with both hydrophilic and hydrophobic environments.

The latest findings in computational chemistry have further elucidated the molecular dynamics of this compound. Advanced molecular modeling techniques have provided insights into its conformational flexibility and binding affinity with various biological targets. These insights are crucial for optimizing its performance in therapeutic and diagnostic applications.

In conclusion, Compound CAS No. 2171905-37-4 represents a cutting-edge advancement in organic chemistry with vast potential across multiple disciplines. Its unique structural features, combined with recent breakthroughs in synthesis and application techniques, position it as a key player in the development of next-generation therapeutics and biotechnological tools.